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Compound of Interest

Compound Name: Hbdcp

Cat. No.: B145209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Hbdcp, a specialized organic

ligand, and its application in the synthesis of advanced materials. Due to the specific nature of

this compound, it is not readily available from major chemical suppliers. However, several

companies specializing in custom chemical synthesis can provide Hbdcp on request.

Commercial Availability:

The ligand Hbdcp, chemically known as 2,6-bis(2,4-dicarboxylphenyl)-4-(4-

carboxylphenyl)pyridine (H₅BDCP), is a complex pentacarboxylic acid. As of our latest search,

this compound is not available as a stock item from major chemical suppliers. Researchers

interested in acquiring H₅BDCP for their work can utilize the services of companies that

specialize in custom organic synthesis.

Potential Custom Synthesis Suppliers:

BOC Sciences: Offers a wide range of custom synthesis services for organic and inorganic

compounds, including complex small molecules.

BLDpharm: Provides custom synthesis and has a large catalog of building blocks and

intermediates.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145209?utm_src=pdf-interest
https://www.benchchem.com/product/b145209?utm_src=pdf-body
https://www.benchchem.com/product/b145209?utm_src=pdf-body
https://www.benchchem.com/product/b145209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorochem: Specializes in high-quality chemical products and offers custom synthesis

services for small molecules, peptides, and more.

Spectrochem: Offers collaborative and custom development of fine chemicals and

intermediates.

ChemScene: Provides custom synthesis services and a large inventory of building blocks for

various research applications.

Researchers are advised to contact these or similar companies with the chemical name and

structure of H₅BDCP to request a quote for custom synthesis.

Application: Synthesis of a Heterometallic Metal-
Organic Framework (MOF)
A primary application of the Hbdcp ligand is in the solvothermal synthesis of crystalline porous

materials known as metal-organic frameworks (MOFs). These materials have potential

applications in catalysis, gas storage, and drug delivery. Below is a detailed protocol for the

synthesis of a specific tin-erbium MOF, {[SnEr₂(HBDCP)(H₂O)]n·3DFM·5H₂O}n, as described in

the scientific literature.

Experimental Protocol: Solvothermal Synthesis of
{[SnEr₂(HBDCP)(H₂O)]n·3DFM·5H₂O}n
This protocol outlines the steps for the laboratory-scale synthesis of a heterometallic MOF

using the H₅BDCP ligand.

Materials and Reagents:

2,6-bis(2,4-dicarboxylphenyl)-4-(4-carboxylphenyl)pyridine (H₅BDCP)

SnCl₂·2H₂O (Stannous chloride dihydrate)

Er(NO₃)₃·6H₂O (Erbium(III) nitrate hexahydrate)

N,N-Dimethylformamide (DMF)
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Ethanol

Deionized water

Equipment:

20 mL scintillation vials or Teflon-lined stainless steel autoclave

Oven with programmable temperature control

Centrifuge

Vortex mixer

Procedure:

Preparation of the Reaction Mixture:

In a 20 mL scintillation vial, combine 0.05 mmol of H₅BDCP, 0.05 mmol of SnCl₂·2H₂O,

and 0.1 mmol of Er(NO₃)₃·6H₂O.

Add 10 mL of a solvent mixture of N,N-dimethylformamide (DMF) and water (v/v = 9:1).

Seal the vial tightly.

Solvothermal Reaction:

Place the sealed vial in a programmable oven.

Heat the mixture to 120°C and hold at this temperature for 72 hours.

After 72 hours, allow the oven to cool slowly to room temperature.

Product Isolation and Purification:

Colorless block-shaped crystals of the MOF should be visible in the vial.

Carefully decant the supernatant.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the crystals with fresh DMF three times to remove any unreacted starting materials.

Immerse the crystals in ethanol for 24 hours, replacing the ethanol every 8 hours, to

exchange the DMF solvent within the pores.

Collect the crystals by centrifugation or filtration.

Drying:

Dry the purified crystals under vacuum at room temperature.

Quantitative Data Summary
The following table summarizes key properties of the synthesized {[SnEr₂(HBDCP)

(H₂O)]n·3DFM·5H₂O}n MOF, as reported in the literature.

Property Value

Crystal System Triclinic

Space Group P-1

BET Surface Area 1254 m²/g

Pore Volume 0.52 cm³/g

Thermal Stability (TGA) Stable up to approximately 350°C

Catalytic Activity High for CO₂ cycloaddition reactions

Visualizations
Workflow for MOF Synthesis
The following diagram illustrates the solvothermal synthesis process for the {[SnEr₂(HBDCP)

(H₂O)]n·3DFM·5H₂O}n MOF.
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Solvothermal Synthesis of Hbdcp-based MOF
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Caption: Workflow for the solvothermal synthesis of the Hbdcp-based MOF.
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Conceptual Pathway: Pyridine-Based Ligands in
Functional Materials
This diagram illustrates the conceptual pathway from pyridine-based ligands like Hbdcp to their

potential applications in drug development-related research through the formation of functional

materials.
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Caption: Conceptual pathway for utilizing pyridine-based ligands in functional materials.
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To cite this document: BenchChem. [Application Notes and Protocols for Hbdcp Ligand in
Materials Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145209#commercial-suppliers-of-hbdcp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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